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Compound of Interest

Compound Name:
tert-Butyl Methyl

Iminodicarboxylate

Cat. No.: B1281142 Get Quote

Disclaimer: This document provides a summary of available safety and handling information for

tert-Butyl Methyl Iminodicarboxylate (CAS: 66389-76-2). A comprehensive Safety Data

Sheet (SDS) with detailed GHS classifications for this specific compound was not readily

available in public domains at the time of this writing. The information presented herein is a

collation of data from supplier websites and safety information for structurally related

compounds. It is imperative that researchers, scientists, and drug development professionals

consult the official SDS provided by their chemical supplier before handling this substance. The

safety data for the closely related compound, Di-tert-butyl iminodicarboxylate (CAS: 51779-32-

9), is provided for informational purposes and as a reference for the type of detailed information

that should be available in a comprehensive SDS.

Introduction to tert-Butyl Methyl Iminodicarboxylate
Tert-Butyl Methyl Iminodicarboxylate is a chemical intermediate utilized in organic synthesis,

particularly in the development of pharmaceuticals and agrochemicals.[1] Its molecular

structure allows for its use as a building block in the creation of more complex molecules.[1]

Chemical and Physical Properties
A summary of the known quantitative data for tert-Butyl Methyl Iminodicarboxylate is

presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1281142?utm_src=pdf-interest
https://www.benchchem.com/product/b1281142?utm_src=pdf-body
https://www.benchchem.com/product/b1281142?utm_src=pdf-body
https://www.benchchem.com/product/b1281142?utm_src=pdf-body
https://www.chemimpex.com/products/37122
https://www.chemimpex.com/products/37122
https://www.benchchem.com/product/b1281142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 66389-76-2 [1]

Molecular Formula C₇H₁₃NO₄ [1]

Molecular Weight 175.18 g/mol [1]

Appearance
White to almost white powder

or crystals
[1][2]

Melting Point 75 - 82 °C [1]

Purity ≥ 98% (GC) [1]

General Safety and Handling Recommendations
Due to the limited availability of specific hazard information, a conservative approach to

handling tert-Butyl Methyl Iminodicarboxylate is recommended. Standard laboratory

procedures for handling solid chemical compounds of unknown toxicity should be strictly

followed.

A general workflow for the safe handling of chemical solids is outlined below.

Preparation Handling Cleanup & Disposal

Consult Specific SDS Don Appropriate PPE
Information Source

Ensure Fume Hood is Operational Weigh Solid in Ventilated EnclosureBegin Experiment Transfer to Reaction Vessel Decontaminate Glassware and SurfacesAfter Experiment Dispose of Waste in Accordance with Regulations
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General workflow for handling chemical solids.

Personal Protective Equipment (PPE)
Based on general laboratory safety principles for handling solid chemicals of unknown toxicity,

the following PPE should be worn:
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Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.

One supplier recommends wearing protective glasses, protective clothing, a mask, and gloves

to avoid skin contact.[3]

Safety Data for a Structurally Related Compound:
Di-tert-butyl iminodicarboxylate (CAS: 51779-32-9)
NOTE: The following information is for Di-tert-butyl iminodicarboxylate and is provided as a

reference only. It should not be directly applied to tert-Butyl Methyl Iminodicarboxylate
without consulting the specific SDS for the latter.

Di-tert-butyl iminodicarboxylate is a compound with a similar structural backbone to tert-Butyl
Methyl Iminodicarboxylate. It is classified as hazardous by OSHA.[4]

GHS Hazard Identification
Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific target organ toxicity (single exposure) 3

Target Organs: Respiratory system.[4]

Signal Word: Warning[4]

Hazard Statements:

H315: Causes skin irritation.[4][5]
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H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4][5]

Precautionary Statements
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[5]

P264

Wash face, hands and any

exposed skin thoroughly after

handling.[4]

P271
Use only outdoors or in a well-

ventilated area.[4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[4]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[5]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON CENTER or

doctor/physician if you feel

unwell.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.
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Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[5]

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[5]

First Aid Measures
The following first aid measures are recommended for exposure to Di-tert-butyl

iminodicarboxylate.

Exposure Route First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[4]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Get medical attention.[4]

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention.[4]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[4]

A logical workflow for responding to a chemical exposure incident is depicted below.
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Exposure Event

Immediate Response

Assessment & Action

Chemical Exposure Occurs Remove from Exposure Source

Flush Affected Area (Eyes/Skin)Skin/Eye Contact

Move to Fresh Air (Inhalation)

Inhalation
Assess Severity Seek Immediate Medical Attention

If Symptoms Persist or are Severe
Provide SDS to Medical Personnel

Click to download full resolution via product page

First aid response workflow for chemical exposure.

Handling and Storage of Di-tert-butyl iminodicarboxylate
Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Use only in a

well-ventilated area.[4]

Storage: Keep container tightly closed in a dry and well-ventilated place. Keep refrigerated.

[4]

Experimental Protocols
Detailed experimental protocols for the use of tert-Butyl Methyl Iminodicarboxylate are not

provided in safety data sheets. Researchers should develop their own standard operating

procedures (SOPs) that incorporate the specific safety and handling precautions outlined in the

supplier's SDS for this compound. These SOPs should be reviewed and approved by the

institution's environmental health and safety department.

Conclusion
While tert-Butyl Methyl Iminodicarboxylate is a valuable reagent in chemical synthesis, there

is a notable lack of publicly available, detailed safety information. The data for the related

compound, Di-tert-butyl iminodicarboxylate, suggests that compounds of this class may pose

hazards such as skin, eye, and respiratory irritation. Therefore, a cautious and informed

approach to the handling of tert-Butyl Methyl Iminodicarboxylate is essential. Always obtain
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and thoroughly review the specific Safety Data Sheet from your supplier before commencing

any work with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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